Cas no 1186663-65-9 (3-Methyl-4-(methylsulfonyl)benzoic acid)

• Product Name: 3-Methyl-4-(methylsulfonyl)benzoic acid
• CAS No: 1186663-65-9
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD12828714
• CID: 1056188
• Update Time: 2025-05-20

3-Methyl-4-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(methylsulfonyl)benzoic acid
• 3-methyl-4-methylsulfonylbenzoic acid
• JVBNILACPMFONW-UHFFFAOYSA-N
• 5914AJ
• 4-methanesulfonyl-3-methylbenzoic acid
• TRA0072011
• 3-methyl-4-methylsulfonyl-benzoic acid
• SY006352
• AB0065320

• MDL： MFCD12828714
• Inchi： 1S/C9H10O4S/c1-6-5-7(9(10)11)3-4-8(6)14(2,12)13/h3-5H,1-2H3,(H,10,11)
• InChI Key： JVBNILACPMFONW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 214.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 0.5
• Topological Polar Surface Area: 79.8

Experimental Properties

• PSA: 79.82000
• LogP: 2.17750

Additional information on 3-Methyl-4-(methylsulfonyl)benzoic acid

3-Methyl-4-(methylsulfonyl)benzoic Acid: A Comprehensive Overview

3-Methyl-4-(methylsulfonyl)benzoic acid, also known by its CAS number 1186663-65-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methyl group at the 3-position and a methylsulfonyl group at the 4-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-Methyl-4-(methylsulfonyl)benzoic acid typically involves multi-step organic reactions, often utilizing directing groups to achieve the desired substitution pattern. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize the production process, reducing both time and resource consumption.

In terms of biological activity, 3-Methyl-4-(methylsulfonyl)benzoic acid has shown promise as a potential lead compound in drug discovery. Studies have demonstrated its ability to modulate key enzymes and receptors involved in various disease pathways. Notably, recent research has highlighted its inhibitory effects on certain kinases, which are critical targets in cancer therapy. These findings suggest that this compound could serve as a scaffold for developing novel anti-cancer agents with improved efficacy and reduced side effects.

Beyond its pharmacological applications, 3-Methyl-4-(methylsulfonyl)benzoic acid has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for applications in gas storage, catalysis, and sensing technologies. Recent studies have explored the use of this compound in creating MOFs with enhanced stability and selectivity, paving the way for innovative solutions in environmental remediation and industrial catalysis.

The structural versatility of 3-Methyl-4-(methylsulfonyl)benzoic acid also lends itself to applications in agrochemicals. Its ability to interact with plant enzymes suggests potential as a growth regulator or pest control agent. Researchers are actively investigating its role in enhancing crop resilience against environmental stressors such as drought and salinity, which could have significant implications for sustainable agriculture.

In conclusion, 3-Methyl-4-(methylsulfonyl)benzoic acid is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool for addressing contemporary challenges in medicine, materials science, and agriculture. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress and technological innovation.